Tirofiban Hydrochloride
Tirofiban Hydrochloride
Tirofiban Hydrochloride is the hydrochloride salt form of tirofiban, a non-peptide tyrosine derivative with anticoagulant property. Tirofiban antagonizes fibrinogen binding to the platelet cell surface receptor, glycoprotein (GP) IIb/IIIA complex, one of the two purinergic receptors activated by ADP. The antagonism prevents adenylyl cyclase activation, which mediated via GP IIb/IIIa receptor complex, and results in decreased levels of cAMP and thereby interferes with platelet membrane function and subsequent platelet-platelet interaction, release of platelet granule constituents and prolongation of bleeding time.
Tyrosine analog and PLATELET GLYCOPROTEIN GPIIB-IIIA COMPLEX antagonist that inhibits PLATELET AGGREGATION and is used in the treatment of ACUTE CORONARY SYNDROME.
Tyrosine analog and PLATELET GLYCOPROTEIN GPIIB-IIIA COMPLEX antagonist that inhibits PLATELET AGGREGATION and is used in the treatment of ACUTE CORONARY SYNDROME.
Brand Name:
Vulcanchem
CAS No.:
142373-60-2
VCID:
VC0156045
InChI:
InChI=1S/C22H36N2O5S.ClH/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18;/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26);1H/t21-;/m0./s1
SMILES:
CCCCS(=O)(=O)NC(CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl
Molecular Formula:
C₂₂H₃₇ClN₂O₅S
Molecular Weight:
477.1 g/mol
Tirofiban Hydrochloride
CAS No.: 142373-60-2
Reference Standards
VCID: VC0156045
Molecular Formula: C₂₂H₃₇ClN₂O₅S
Molecular Weight: 477.1 g/mol
| CAS No. | 142373-60-2 |
|---|---|
| Product Name | Tirofiban Hydrochloride |
| Molecular Formula | C₂₂H₃₇ClN₂O₅S |
| Molecular Weight | 477.1 g/mol |
| IUPAC Name | (2S)-2-(butylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C22H36N2O5S.ClH/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18;/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26);1H/t21-;/m0./s1 |
| Standard InChIKey | KPKFFYOMPGOQRP-BOXHHOBZSA-N |
| Isomeric SMILES | CCCCS(=O)(=O)N[C@@H](CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl |
| SMILES | CCCCS(=O)(=O)NC(CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl |
| Canonical SMILES | CCCCS(=O)(=O)NC(CC1=CC=C(C=C1)OCCCCC2CCNCC2)C(=O)O.Cl |
| Description | Tirofiban Hydrochloride is the hydrochloride salt form of tirofiban, a non-peptide tyrosine derivative with anticoagulant property. Tirofiban antagonizes fibrinogen binding to the platelet cell surface receptor, glycoprotein (GP) IIb/IIIA complex, one of the two purinergic receptors activated by ADP. The antagonism prevents adenylyl cyclase activation, which mediated via GP IIb/IIIa receptor complex, and results in decreased levels of cAMP and thereby interferes with platelet membrane function and subsequent platelet-platelet interaction, release of platelet granule constituents and prolongation of bleeding time. Tyrosine analog and PLATELET GLYCOPROTEIN GPIIB-IIIA COMPLEX antagonist that inhibits PLATELET AGGREGATION and is used in the treatment of ACUTE CORONARY SYNDROME. |
| Related CAS | 144494-65-5 (Parent) |
| Synonyms | Aggrastat Agrastat L 700,462 L 700462 L-700,462 L-700462 L700,462 MK 383 MK-383 N-(butylsulfonyl)-O-(4-(4-piperidyl)butyl)-L-tyrosine tirofiban tirofiban hydrochloride tirofiban hydrochloride monohydrate |
| PubChem Compound | 64781 |
| Last Modified | Nov 11 2021 |
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